Cas no 1582259-03-7 (Physaminimin C)

• Product Name: Physaminimin C
• CAS No: 1582259-03-7
• MF: C₂₈H₃₈O₈
• MW: 502.596529483795
• CID: 4671414
• PubChem ID: 102223244
• Update Time: 2025-07-01

Physaminimin C Chemical and Physical Properties

Names and Identifiers

• AKOS040762555
• Physaminimin C
• 1582259-03-7

• Inchi： InChI=1S/C28H38O8/c1-13-10-21(35-23(32)14(13)2)26(4)18-12-17(29)22-15-11-20(31)28(34)8-5-6-19(30)25(28,3)16(15)7-9-27(18,22)24(33)36-26/h5-6,15-18,20-22,24,29,31,33-34H,7-12H2,1-4H3
• InChI Key： UGYOZPGRLBJJDW-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=O)OC(C1)C1(C)OC(O)C23CCC4C(CC(O)C5(O)CC=CC(=O)C45C)C2C(O)CC13 |c:1,26|

Computed Properties

• Exact Mass: 502.25666817g/mol
• Monoisotopic Mass: 502.25666817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Physaminimin C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives

Additional information on Physaminimin C

Physaminimin C: A Comprehensive Overview of its Chemistry, Biology, and Emerging Applications

Physaminimin C, a naturally occurring compound with the CAS number 1582259-03-7, has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This molecule, derived from the marine organism Physarum polycephalum, belongs to the class of alkaloids and exhibits a unique structural framework that has piqued the interest of scientists worldwide. The compound's chemical structure, characterized by its complex heterocyclic system, has made it a subject of extensive investigation for its potential biological activities and pharmacological properties.

The structure of Physaminimin C is notable for its intricate arrangement of nitrogen-containing rings, which contribute to its distinctive physicochemical properties. This complexity has posed challenges in synthetic chemistry but has also opened avenues for innovative approaches in drug design. Recent advancements in spectroscopic techniques and computational methods have enabled researchers to elucidate the detailed molecular architecture of Physaminimin C, providing insights into its reactivity and interaction with biological targets.

One of the most compelling aspects of Physaminimin C is its demonstrated biological activity. Studies have shown that this compound exhibits potent effects on various cellular pathways, making it a promising candidate for therapeutic applications. Specifically, research has highlighted its potential in modulating enzyme activity and inhibiting the growth of certain cancer cell lines. These findings have sparked interest in exploring Physaminimin C as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, Physaminimin C has shown promise in other therapeutic areas. Preliminary studies have indicated that it may possess anti-inflammatory and immunomodulatory effects, which could be beneficial in treating autoimmune diseases and chronic inflammatory conditions. The compound's ability to interact with multiple biological targets suggests a multifaceted approach to therapeutic intervention, which is highly valued in modern medicine.

The synthesis of Physaminimin C remains a challenging yet fascinating endeavor for organic chemists. The natural abundance of this molecule is limited, necessitating the development of efficient synthetic routes that can produce it in sufficient quantities for further study. Recent breakthroughs in synthetic methodologies have led to the development of novel strategies for constructing the complex framework of Physaminimin C, paving the way for large-scale production and industrial applications.

From a chemical biology perspective, Physaminimin C serves as an excellent model system for understanding the relationship between molecular structure and biological function. Its unique structural features provide a rich foundation for studying how small molecules can interact with biological systems at the molecular level. This knowledge is crucial for designing drugs that are not only effective but also have minimal side effects.

The pharmacokinetic properties of Physaminimin C are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced pharmacokinetic modeling techniques have been employed to predict the behavior of Physaminimin C in vivo, providing valuable insights into its potential as a drug candidate.

Future research directions for Physaminimin C are likely to focus on refining its chemical structure to enhance its pharmacological properties while minimizing toxicity. Structure-activity relationship (SAR) studies will be crucial in identifying key structural features that contribute to its biological activity. Additionally, exploring derivatives of Physaminimin C may uncover new compounds with improved efficacy and safety profiles.

The interdisciplinary nature of research on Physaminimin C underscores the importance of collaboration between chemists, biologists, and pharmacologists. Such collaborations can accelerate the discovery and development process, bringing new treatments to patients more quickly. The study of Physaminimin C also highlights the importance of preserving natural sources, as many bioactive compounds are derived from rare or endangered organisms.

In conclusion, Physaminimin C represents a remarkable example of how natural products continue to inspire innovation in pharmaceutical research. Its unique chemical structure, diverse biological activities, and synthetic challenges make it a compelling subject for further study. As research progresses, we can expect to see more applications emerging from this fascinating compound, contributing to advancements in medicine and chemistry.